Cas no 63472-80-0 (Hexanedinitrile, 3-methyl-2,5-bis(methylene)-)

• Product Name: Hexanedinitrile, 3-methyl-2,5-bis(methylene)-
• CAS No: 63472-80-0
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 426299
• PubChem ID: 71381118
• Update Time: 2025-04-19

Hexanedinitrile, 3-methyl-2,5-bis(methylene)- Chemical and Physical Properties

Names and Identifiers

• Hexanedinitrile, 3-methyl-2,5-bis(methylene)-
• 3-methyl-2,5-dimethylidenehexanedinitrile
• DTXSID20803590
• 63472-80-0

• Inchi： 1S/C9H10N2/c1-7(5-10)4-8(2)9(3)6-11/h8H,1,3-4H2,2H3
• InChI Key： UBUQGKODDCZVQT-UHFFFAOYSA-N
• SMILES： N#CC(=C)C(C)CC(C#N)=C

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58